Cas no 1052148-20-5 (6-Bromo-N-(4-cyanophenyl)methylhexanamide)

• Product Name: 6-Bromo-N-(4-cyanophenyl)methylhexanamide
• CAS No: 1052148-20-5
• MF: C₁₄H₁₇BrN₂O
• MW: 309.201582670212
• CID: 4569941
• Update Time: 2025-05-26

6-Bromo-N-(4-cyanophenyl)methylhexanamide Chemical and Physical Properties

Names and Identifiers

• Hexanamide, 6-bromo-N-[(4-cyanophenyl)methyl]-
• 6-Bromo-N-(4-cyanophenyl)methylhexanamide

• Inchi： 1S/C14H17BrN2O/c15-9-3-1-2-4-14(18)17-11-13-7-5-12(10-16)6-8-13/h5-8H,1-4,9,11H2,(H,17,18)
• InChI Key： PQFYIDGUCQZAQK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C#N)C=C1)(=O)CCCCCBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

6-Bromo-N-(4-cyanophenyl)methylhexanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 6-Bromo-N-(4-cyanophenyl)methylhexanamide

Introduction to Compound with CAS No. 1052148-20-5 and Product Name: 6-Bromo-N-(4-cyanophenyl)methylhexanamide

The compound with the CAS number 1052148-20-5 and the product name 6-Bromo-N-(4-cyanophenyl)methylhexanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both bromine and cyano functional groups in its framework suggests a versatile reactivity that could be exploited in various synthetic pathways.

In recent years, the pharmaceutical industry has seen a surge in the exploration of novel amide derivatives due to their broad spectrum of biological activities. The 6-Bromo-N-(4-cyanophenyl)methylhexanamide molecule, with its hexanamide backbone and substituted aromatic ring, is particularly intriguing. The bromine atom at the sixth position enhances its utility as a synthetic intermediate, allowing for further functionalization through cross-coupling reactions and other palladium-catalyzed transformations. This makes it a valuable building block for constructing more complex molecules.

One of the most compelling aspects of this compound is its potential role in the development of bioactive molecules. The cyano group on the phenyl ring introduces a polar character to the molecule, which can influence its interactions with biological targets. This feature is particularly relevant in the design of ligands for receptor binding studies. Additionally, the hexanamide moiety is known to contribute to the solubility and bioavailability of pharmaceutical compounds, making it an attractive feature for drug-like molecules.

Recent studies have highlighted the importance of amide-based compounds in medicinal chemistry. The 6-Bromo-N-(4-cyanophenyl)methylhexanamide has been investigated for its potential as an intermediate in the synthesis of protease inhibitors, which are crucial in treating various diseases, including cancer and infectious disorders. The ability to modify both the aromatic and aliphatic portions of this molecule allows for fine-tuning of its pharmacological properties. For instance, substituents introduced at the bromine position can alter electronic effects and steric hindrance, thereby modulating binding affinity to biological targets.

The bromine atom in 6-Bromo-N-(4-cyanophenyl)methylhexanamide also opens up possibilities for metal-catalyzed coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions are fundamental in constructing biaryl systems, which are prevalent in many bioactive molecules. By leveraging these transformations, chemists can generate a diverse array of derivatives with tailored biological activities. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where rapid access to structurally diverse compounds is essential.

The cyano group on the phenyl ring serves as another point of interest for synthetic chemists. It can be reduced to an amine or converted into other functional groups, such as carboxylic acids or esters, depending on the desired outcome. This versatility allows for multiple synthetic pathways, enabling chemists to explore different structural motifs efficiently. Moreover, the presence of both electron-withdrawing (cyano) and electron-donating (bromine) groups can create a unique electronic environment around the aromatic ring, influencing its reactivity and interaction with biological targets.

In terms of applications, 6-Bromo-N-(4-cyanophenyl)methylhexanamide has shown promise in early-stage drug discovery efforts. Its structural features make it a suitable candidate for generating libraries of compounds for high-throughput screening (HTS). By systematically varying substituents on different parts of the molecule, researchers can identify lead compounds with desired pharmacological profiles. This approach has been successfully employed in identifying novel therapeutic agents against various diseases.

The synthesis of 6-Bromo-N-(4-cyanophenyl)methylhexanamide itself presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made it more accessible than ever before. Techniques such as Buchwald-Hartwig amination and palladium-catalyzed cross-coupling reactions have streamlined the construction of such molecules. These advances have not only facilitated access to this compound but also provided insights into more efficient synthetic routes for other complex amide derivatives.

The future prospects of 6-Bromo-N-(4-cyanophenyl)methylhexanamide are promising, given its versatility and potential applications. As research continues to uncover new biological activities and synthetic utilities, this compound is likely to play an increasingly important role in pharmaceutical development. Its unique combination of functional groups makes it a valuable tool for chemists working on drug discovery and molecular design.

In conclusion,6-Bromo-N-(4-cyanophenyl)methylhexanamide represents a significant contribution to the field of pharmaceutical chemistry. Its structural features and synthetic potential make it a versatile intermediate with broad applications in drug development. As research progresses, this compound is expected to continue influencing advancements in medicinal chemistry and molecular biology.